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Introduction

Following co-cultivation with Agrobacterium tumefaciens for genetic transformation of plant
tissues, the complete removal or inhibition of the bacteria is crucial for the successful recovery
and regeneration of transgenic plants. Agrobacterium overgrowth can lead to necrosis of the
explants and competition for nutrients, ultimately hindering or preventing the growth of the
transformed plant cells. Ticarcillin, a B-lactam antibiotic, often used in combination with the 3-
lactamase inhibitor clavulanic acid (commercially available as Timentin™), has been widely
adopted as an effective agent for the elimination of Agrobacterium in plant tissue culture. This
document provides a detailed protocol for washing explants with ticarcillin after co-cultivation,
along with supporting data and a procedural workflow.

Ticarcillin functions by inhibiting the synthesis of the bacterial cell wall.[1] The addition of
clavulanic acid protects ticarcillin from degradation by (-lactamases, enzymes that can be
produced by Agrobacterium and confer resistance to penicillin-based antibiotics.[1][2] This
combination provides a broad spectrum of activity and is often more effective than other
antibiotics such as carbenicillin or cefotaxime, while exhibiting minimal phytotoxicity to a variety
of plant species.[3][4]
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The following table summarizes quantitative data on the use of Ticarcillin/Timentin for
Agrobacterium elimination based on various studies. The optimal concentration and duration of
treatment can be species- and explant-dependent, and therefore, empirical validation is
recommended.
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Experimental Protocols
Preparation of Ticarcillin/Timentin Stock Solution

Materials:

« Ticarcillin disodium and clavulanate potassium (e.g., Timentin™, typically in a 15:1 ratio)[1]

[2]

© 2025 BenchChem. All rights reserved.

4/10

Tech Support


https://www.usbio.net/biochemicals/T5579/Timentin/data-sheet
https://shop.labassociates.com/ticarcillin-disodium-clavulanate-potassium-duchefa
https://www.yeasenbio.com/blogs/others/timentin-a-new-type-of-plant-tissue-culture-antibiotic-as-an-agrobacterium-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sterile, deionized, distilled water (ddH20)
Sterile 50 mL conical tubes or volumetric flasks
Sterile 0.22 um syringe filter

Sterile syringes

Laminar flow hood

Vortex mixer

Procedure:

Calculate the required amount: To prepare a 100 mg/mL stock solution, weigh 1 g of
Ticarcillin/Timentin powder.

Dissolution: Under sterile conditions in a laminar flow hood, transfer the powder to a sterile
50 mL conical tube. Add a small volume of sterile ddHz20 (e.g., 5 mL) and vortex until the
powder is completely dissolved. Ticarcillin/clavulanate is soluble in water.[6]

Adjust to final volume: Add sterile ddH20 to bring the final volume to 10 mL.

Sterilization: Filter-sterilize the stock solution using a 0.22 um syringe filter into a new sterile
container.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes
(e.g., 1 mL) in sterile microcentrifuge tubes. Store the aliquots at -20°C. Avoid repeated
freeze-thaw cycles.

Protocol for Washing Explants with Ticarcillin

Materials:
o Explants post-co-cultivation with Agrobacterium

 Sterile liquid plant culture medium (e.g., MS or Gamborg's B5, without hormones or selective
agents)
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Ticarcillin/Timentin stock solution (100 mg/mL)
Sterile beakers or flasks

Sterile filter paper

Orbital shaker (optional)

Laminar flow hood

Procedure:

Prepare the Washing Solution: In a laminar flow hood, prepare the sterile washing solution.
For a final concentration of 250 mg/L, add 2.5 mL of the 100 mg/mL Ticarcillin/Timentin stock
solution to 1 liter of sterile liquid culture medium.

Initial Rinse (Optional but Recommended): Gently remove the explants from the co-
cultivation medium. Place them in a sterile beaker containing sterile ddHz0 or liquid culture
medium without antibiotics to remove the bulk of the Agrobacterium. Gently swirl for 1-2
minutes.

Ticarcillin Wash: Transfer the explants to a sterile flask containing the prepared Ticarcillin
washing solution.

Incubation and Agitation: Place the flask on an orbital shaker at a low speed (e.g., 50-60
rpm) for 10-30 minutes. Gentle agitation ensures that all surfaces of the explants are
exposed to the antibiotic solution. If a shaker is not available, gently swirl the flask manually
every 5-10 minutes.

Drying: After the wash, carefully pour off the washing solution and place the explants on
sterile filter paper to blot excess liquid.

Transfer to Culture Medium: Transfer the washed and dried explants to a solid or semi-solid
plant culture medium (e.g., regeneration or selection medium) containing the appropriate
concentration of Ticarcillin/Timentin (e.g., 250 mg/L) and the relevant selection agent (e.g.,
kanamycin, hygromycin).
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e Subsequent Subcultures: Continue to subculture the explants on fresh medium containing
Ticarcillin/Timentin every 2-3 weeks until the risk of Agrobacterium re-emergence is
negligible.

Mandatory Visualization
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Co-cultivation Phase

[Explants co-cultivated with Agrobacterium]

Step 1

WashingvProtocol

[Optional: Initial rinse in sterile water or medium]

tep 2

[Wash with liquid medium containing Ticarcillin (e.g., 250 mg/L) with gentle agitation for 10-30 min]

tep 3

[Blot dry on sterile filter papeD

tep 4

Selection and|Regeneration

[Transfer to solid/semi-solid medium with Ticarcillin and selection agent]

tep 5

[Subculture every 2-3 weeks on fresh medium containing Ticarcillin]

tep 6

[Regeneration of putative transgenic plants]

Click to download full resolution via product page

Caption: Experimental workflow for washing explants with ticarcillin after co-cultivation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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with Ticarcillin after Co-cultivation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683155#protocol-for-washing-explants-with-
ticarcillin-after-co-cultivation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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